zinc;1,2-dimethoxyethane;iodomethane

• Molecular Formula: C6H14I2O2Zn
• Molecular Weight: 437.4 g/mol
• IUPAC Name: zinc;1,2-dimethoxyethane;iodomethane
• InChI: InChI=1S/C4H10O2.2CH2I.Zn/c1-5-3-4-6-2;2*1-2;/h3-4H2,1-2H3;2*1H2;/q;2*-1;+2
• InChI Key: YWLBHJMTZHTZBG-UHFFFAOYSA-N
• Canonical SMILES: COCCOC.[CH2-]I.[CH2-]I.[Zn+2]

Description

The compound “zinc;1,2-dimethoxyethane;iodomethane” is a coordination complex that involves zinc as the central metal atom, coordinated with 1,2-dimethoxyethane and iodomethane

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of zinc;1,2-dimethoxyethane;iodomethane typically involves the reaction of zinc metal with iodomethane in the presence of 1,2-dimethoxyethane as a solvent. The reaction is carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction can be represented as: [ \text{Zn} + \text{CH}_3\text{I} + \text{C}4\text{H}{10}\text{O}_2 \rightarrow \text{Zn(CH}_3\text{I)(C}4\text{H}{10}\text{O}_2) ]

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

The compound zinc;1,2-dimethoxyethane;iodomethane can undergo various types of chemical reactions, including:

Substitution Reactions: The iodomethane ligand can be substituted by other ligands such as halides, phosphines, or amines.

Oxidation-Reduction Reactions: The zinc center can participate in redox reactions, altering its oxidation state.

Coordination Reactions: The 1,2-dimethoxyethane ligand can be replaced by other coordinating solvents or ligands.

Common Reagents and Conditions

Common reagents used in these reactions include halides (e.g., chloride, bromide), phosphines (e.g., triphenylphosphine), and amines (e.g., ethylenediamine). The reactions are typically carried out under inert atmospheres, such as nitrogen or argon, to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution of the iodomethane ligand with chloride can yield zinc;1,2-dimethoxyethane;chloride.

Scientific Research Applications

Chemistry

In chemistry, zinc;1,2-dimethoxyethane;iodomethane is used as a reagent in organic synthesis, particularly in the formation of carbon-carbon bonds. It can also serve as a catalyst in various reactions, including cross-coupling and cycloaddition reactions.

Biology

In biological research, this compound can be used to study the interactions of zinc with biological molecules, such as proteins and nucleic acids. It can also be employed in the development of zinc-based drugs and therapeutic agents.

Medicine

In medicine, this compound has potential applications in the development of diagnostic agents and imaging techniques. Its ability to coordinate with various ligands makes it a versatile tool in medicinal chemistry.

Industry

In industry, this compound is used in the production of advanced materials, such as metal-organic frameworks and coordination polymers. It can also be utilized in the development of sensors and electronic devices.

Mechanism of Action

The mechanism of action of zinc;1,2-dimethoxyethane;iodomethane involves the coordination of zinc with the ligands 1,2-dimethoxyethane and iodomethane. The zinc center can interact with various molecular targets, such as enzymes and receptors, through coordination bonds. These interactions can modulate the activity of the target molecules, leading to various biological and chemical effects.

Comparison with Similar Compounds

Similar Compounds

• Zinc;1,2-dimethoxyethane;chloride
• Zinc;1,2-dimethoxyethane;bromide
• Zinc;1,2-dimethoxyethane;phosphine

Uniqueness

Zinc;1,2-dimethoxyethane;iodomethane is unique due to the presence of the iodomethane ligand, which imparts specific reactivity and coordination properties. Compared to its chloride and bromide analogs, the iodomethane ligand can participate in different substitution and redox reactions, making it a versatile compound in various applications.